Cas no 31897-98-0 (Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1))
31897-98-0 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
CAS No:31897-98-0
MF:C13H24ClN
MW:229.78936290741
CID:318517
PubChem ID:35997
Update Time:2025-04-19
Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
- 3-(1-adamantyl)propan-1-amine,hydrochloride
- 3-(adamantan-1-yl)propan-1-amine hydrochloride
- Tricyclo[3.3.1.13,7]decane-1-propanamine, hydrochloride
- 1-​
- 3-(Adamantan-1-yl)propan-1-amine hydrochloride (1:1)
- 7]​
- decane-​
- propanamine, hydrochloride
- tricyclo[3.3.1.1~3,7~]decane-1-propanamine, hydrochloride (1:1)
- 31897-98-0
- EN300-7549257
- 1-(3-AMINOPROPYL)ADAMANTANE HYDROCHLORIDE
- Propylamine, 3-(1-adamantyl)-, hydrochloride
- CHEMBL1213380
- A821051
- Z57228534
- 3-(1-adamantyl)propan-1-amine;hydrochloride
- ADAMANTANE, 1-(3-AMINOPROPYL)-, HYDROCHLORIDE
- DTXSID10185751
- SCHEMBL1758966
-
- MDL: MFCD01674031
- Inchi: 1S/C13H23N.ClH/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12H,1-9,14H2;1H
- InChI Key: KWASCACKNUFQKQ-UHFFFAOYSA-N
- SMILES: Cl.NCCCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 229.15992
- Monoisotopic Mass: 229.159727
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
Experimental Properties
- Boiling Point: 265.8°Cat760mmHg
- Flash Point: 110.4°C
- PSA: 26.02
Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7549257-0.05g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 0.05g |
$229.0 | 2025-03-22 | |
| Enamine | EN300-7549257-0.1g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 0.1g |
$342.0 | 2025-03-22 | |
| Enamine | EN300-7549257-0.25g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 0.25g |
$487.0 | 2025-03-22 | |
| Enamine | EN300-7549257-0.5g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 0.5g |
$768.0 | 2025-03-22 | |
| Enamine | EN300-7549257-1.0g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 1.0g |
$986.0 | 2025-03-22 | |
| Enamine | EN300-7549257-2.5g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-22 | |
| Enamine | EN300-7549257-5.0g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-22 | |
| Enamine | EN300-7549257-10.0g |
3-(adamantan-1-yl)propan-1-amine hydrochloride |
31897-98-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-22 | |
| Aaron | AR00C7RV-50mg |
1-(3-Aminopropyl)adamantane hydrochloride |
31897-98-0 | 95% | 50mg |
$340.00 | 2025-02-14 | |
| Aaron | AR00C7RV-100mg |
1-(3-Aminopropyl)adamantane hydrochloride |
31897-98-0 | 95% | 100mg |
$496.00 | 2025-02-14 |
Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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